Cas no 2034412-14-9 (N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide)

• Product Name: N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide
• CAS No: 2034412-14-9
• MF: C₁₄H₁₃N₅O₃S
• MW: 331.349720716476
• CID: 5552078
• PubChem ID: 168003982
• Update Time: 2025-08-02

N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034412-14-9
• N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C14H13N5O3S/c1-8-17-10(7-23-8)12(20)16-5-6-19-13(21)9-3-2-4-15-11(9)18-14(19)22/h2-4,7,9H,5-6H2,1H3,(H,16,20)
• InChI Key： DQGYSUQJTQSRAK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(NCCN1C(N=C2C(C=CC=N2)C1=O)=O)=O

Computed Properties

• Exact Mass: 331.07391047g/mol
• Monoisotopic Mass: 331.07391047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 132Ų

Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide

Introduction to N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide (CAS No. 2034412-14-9)

N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-ylethyl)}2-methyl-1,3-thiazole-4-carboxamide, identified by its CAS number 2034412-14-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a pyrido[2,3-d]pyrimidine core and a thiazole moiety makes it a promising candidate for further investigation in drug discovery and development.

The pyrido[2,3-d]pyrimidine scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. This particular scaffold is found in several biologically active compounds, including antiviral and anticancer agents. The incorporation of a 2,4-dioxo group into the pyrido[2,3-d]pyrimidine ring enhances its potential to interact with biological targets. Specifically, the 2,4-dioxo group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the binding affinity of drug molecules.

The ethyl chain extending from the pyrido[2,3-d]pyrimidine core provides additional flexibility to the molecule, allowing it to adopt multiple conformations that may optimize its interaction with biological targets. This structural feature is particularly important in drug design, as it can influence both the potency and selectivity of the compound.

The thiazole ring in N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-ylethyl)}2-methyl-1,3-thiazole-4-carboxamide contributes to its overall pharmacological profile. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a carboxamide group at the 4-position of the thiazole ring further enhances its potential as a pharmacophore. This group can engage in hydrogen bonding interactions with biological targets, thereby increasing the binding affinity of the compound.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of a pyrido[2,3-d]pyrimidine core and a thiazole moiety makes N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-ylethyl)}2-methyl-1,3-thiazole-4-carboxamide a promising candidate for further investigation. These studies have shown that such compounds can exhibit potent activity against various diseases by interacting with specific biological targets.

In particular, the pyrido[2,3-d]pyrimidine scaffold has been implicated in several pharmacological pathways. For instance，it has been shown to interact with enzymes and receptors involved in cancer progression. The 2，4-dioxo group within this scaffold can modulate the electronic properties of the molecule，affecting its binding affinity and specificity. This has led to interest in developing derivatives of this scaffold as potential therapeutic agents.

The ethyl chain extending from the pyrido[d]d]d]d]d]d]d]d]d]>d]pyrimidine core adds another layer of complexity to N-()()()()()()